Cas no 70555-46-3 (6-Methoxy-1H-indole-3-carbaldehyde)

• Product Name: 6-Methoxy-1H-indole-3-carbaldehyde
• CAS No: 70555-46-3
• MF: C₁₀H₉NO₂
• MW: 175.183962583542
• MDL: MFCD03848058
• CID: 59112
• PubChem ID: 907214
• Update Time: 2025-11-02

6-Methoxy-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Methoxy-1H-indole-3-carbaldehyde
• 6-Methoxyindole-3-carboxaldehyde
• 6-methoxy-1H-indol-3-carboxaldehyde
• 6-methoxy-1H-indole-3-carboxaldehyde
• 6-methoxyindol-3-carbaldehyde
• 6-methoxyindole-3-aldehyde
• 6-methoxyindole-3-carbaldehyde
• Indole-3-carboxaldehyde,6-methoxy- (6CI,7CI)
• 3-Formyl-6-methoxy-1H-indole
• 1H-Indole-3-carboxaldehyde, 6-methoxy-
• JTEFJNIWWXTBMP-UHFFFAOYSA-N
• ZERO/005142
• PubChem7695
• 6-Methoxyindol-3-aldehyd
• MLS000559710
• HMS2521K04
• STK504690
• SBB005
• AC-4752
• MA-0823
• CHEMBL1378011
• AKOS000505606
• Z1201622582
• AMY18014
• A836919
• MFCD03848058
• SMR000178705
• 70555-46-3
• DTXSID00358639
• 1H-Indole-3-carbaldehyde, 6-methoxy-
• 6-methoxy-1H-indole-3-carbaldehyde;6-Methoxyindole-3-carbaldehyde
• CS-B1235
• SY056965
• SCHEMBL671759
• 6-Methoxy-1H-indole-3-carbaldehyde, AldrichCPR
• J-518832
• AB16817
• A9303
• EN300-748902
• 6_methoxy_1H_indole_3_carbaldehyde
• FT-0652209
• BBL013295
• ALBB-007658

• MDL： MFCD03848058
• Inchi： 1S/C10H9NO2/c1-13-8-2-3-9-7(6-12)5-11-10(9)4-8/h2-6,11H,1H3
• InChI Key： JTEFJNIWWXTBMP-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC2C(C=O)=CNC=2C=1

Computed Properties

• Exact Mass: 175.06300
• Monoisotopic Mass: 175.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 1.7
• Topological Polar Surface Area: 42.1

Experimental Properties

• Color/Form: 。
• Density: 1.273
• Melting Point: 103-107oC
• Boiling Point: 375.2°C at 760 mmHg
• Flash Point: 180.7 oC
• Refractive Index: 1.679
• PSA: 42.09000
• LogP: 1.98900
• Solubility: 。

6-Methoxy-1H-indole-3-carbaldehyde Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazard Category Code： 22-36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles

Additional information on 6-Methoxy-1H-indole-3-carbaldehyde

6-Methoxy-1H-indole-3-carbaldehyde (CAS No. 70555-46-3): A Versatile Indole Derivative with Broad Applications

6-Methoxy-1H-indole-3-carbaldehyde (CAS No. 70555-46-3) is a specialized indole derivative that has garnered significant attention in pharmaceutical research, organic synthesis, and material science. This compound, characterized by its methoxy-substituted indole core and aldehyde functional group, serves as a key intermediate in the synthesis of bioactive molecules and functional materials. Its unique structural features make it a valuable building block for drug discovery and fine chemical production.

The growing interest in 6-Methoxy-1H-indole-3-carbaldehyde applications reflects broader trends in medicinal chemistry, where researchers are increasingly focusing on heterocyclic compounds for their diverse biological activities. Recent studies have explored its potential as a precursor for anticancer agents, neuroprotective compounds, and antimicrobial drugs, aligning with current healthcare priorities and the search for novel therapeutic approaches.

From a chemical perspective, 6-Methoxy-1H-indole-3-carbaldehyde properties include a molecular weight of 175.18 g/mol and the characteristic reactivity of both indole and aldehyde functionalities. The methoxy group at position 6 influences the compound's electronic distribution, affecting its solubility, stability, and interaction with biological targets. These physicochemical properties make it particularly useful in multicomponent reactions and cascade syntheses, which are currently hot topics in green chemistry and sustainable pharmaceutical production.

In the context of drug discovery, this compound has shown promise in the development of selective enzyme inhibitors. The indole-3-carbaldehyde scaffold is recognized for its ability to interact with various biological targets, making 70555-46-3 a valuable starting material for structure-activity relationship studies. Researchers are particularly interested in its potential applications for neurological disorders and metabolic diseases, areas that represent significant unmet medical needs.

The synthesis of 6-Methoxy-1H-indole-3-carbaldehyde typically involves Vilsmeier-Haack formulation of the corresponding indole precursor, though recent advances have explored more sustainable routes using catalytic methods and microwave-assisted synthesis. These innovations address the pharmaceutical industry's growing emphasis on green chemistry principles and process intensification, which are currently dominant themes in chemical research and development.

Beyond pharmaceuticals, 6-Methoxy-1H-indole-3-carbaldehyde uses extend to material science, where its conjugated system and functional groups make it interesting for organic electronic materials and sensors. The compound's ability to participate in condensation reactions and form extended π-systems has been exploited in the design of fluorescent probes and photoresponsive materials, connecting to the booming field of functional organic materials.

Quality control of 70555-46-3 typically involves analytical techniques such as HPLC, GC-MS, and NMR spectroscopy, ensuring the compound meets the stringent purity requirements for research and industrial applications. The growing demand for high-purity indole derivatives reflects the compound's importance in advanced research settings and specialty chemical markets.

From a commercial perspective, 6-Methoxy-1H-indole-3-carbaldehyde suppliers have noted increasing interest from both academic institutions and pharmaceutical companies. The compound's price and availability vary depending on purity grade and quantity, with custom synthesis options becoming more prevalent to meet specific research needs. This aligns with the broader trend toward specialty chemicals and research reagents in the fine chemicals market.

Safety considerations for handling 6-Methoxy-1H-indole-3-carbaldehyde include standard laboratory precautions for organic compounds, with particular attention to its aldehyde functionality. Proper storage conditions and handling procedures are essential to maintain the compound's stability and prevent degradation, especially for long-term research projects requiring consistent material quality.

Future research directions for 70555-46-3 may explore its potential in bioconjugation chemistry and prodrug design, leveraging its reactive aldehyde group for selective modifications. The compound's versatility positions it well for emerging applications in targeted drug delivery and theranostic agents, areas that represent the cutting edge of medicinal chemistry and personalized medicine approaches.

In summary, 6-Methoxy-1H-indole-3-carbaldehyde (CAS No. 70555-46-3) represents a fascinating example of how functionalized indole derivatives continue to enable advances across multiple scientific disciplines. Its combination of synthetic utility, biological relevance, and material applications ensures its ongoing importance in chemical research and development, particularly in addressing current challenges in healthcare and sustainable chemistry.